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Compound of Interest

Compound Name: Nickel gluconate

Cat. No.: B3280631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for nickel gluconate. The information is intended to equip researchers, scientists,
and drug development professionals with the necessary knowledge to handle this compound
safely in a laboratory and manufacturing environment. The data presented is a synthesis of
available information on nickel gluconate and related nickel compounds. Where specific data
for nickel gluconate is unavailable, information from other soluble nickel salts is provided as a
surrogate, with this assumption being explicitly stated.

Chemical and Physical Properties

Nickel gluconate is the nickel salt of gluconic acid. It typically appears as a green crystalline
powder or granules and is soluble in water.[1]
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Property Value Reference
CAS Number 71957-07-8 [2]
Molecular Formula C12H22NiO14 [2]
Molecular Weight 448.99 g/mol [2]
Green crystalline powder or
Appearance [1]
granules
Solubility Soluble in water [1]

Hazard Identification and Classification

Nickel gluconate is classified as a hazardous substance with multiple health risks. The
primary hazards are associated with its carcinogenicity, respiratory and skin sensitization, and
reproductive toxicity.[3]

GHS Hazard Statements:[3]

H317: May cause an allergic skin reaction.

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
e H341: Suspected of causing genetic defects.

e H350i: May cause cancer by inhalation.

e H360D: May damage the unborn child.

o H372: Causes damage to organs through prolonged or repeated exposure.

Toxicological Data

Quantitative toxicological data for nickel gluconate is limited. Therefore, data from other
soluble nickel compounds are often used for risk assessment.
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Toxicity .
: Species Route Value Remarks Reference
Endpoint
Data for
various nickel
Acute Oral 310to
o compounds.
Toxicity Rat Oral >11,000 [4]
Soluble forms
(LD50) mg/kg
are generally
more toxic.
Based on a
Acute Dermal o
N limit test for a
Toxicity Rat Dermal >2000 mg/kg ) [5]
related nickel
(LD50)
compound.
For nickel
oxide
Acute ]
) nanoparticles
Inhalation )
o Rat Inhalation >5.42 mg/L ; data for [6]
Toxicity ]
nickel
(LC50)

gluconate not

found.

Occupational Exposure Limits

Specific occupational exposure limits (OELS) for nickel gluconate have not been established.

The following limits for nickel and its soluble compounds should be applied.

Agency Limit Value (as Ni) Reference
Permissible Exposure
OSHA o 1 mg/m3
Limit (PEL) - TWA
Recommended
NIOSH Exposure Limit (REL) 0.015 mg/m3
- TWA
Threshold Limit Value 0.1 mg/m3 (inhalable
ACGIH _
(TLV) - TWA fraction)
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Experimental Protocols

The toxicological classifications of nickel compounds are based on data from standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD).

Skin Sensitization: Guinea Pig Maximization Test
(GPMT)

The GPMT is a method to assess the potential of a substance to cause skin sensitization.

 Induction Phase: Guinea pigs are initially exposed to the test substance (e.g., a nickel salt)
via intradermal injection with an adjuvant to enhance the immune response. This is followed
by a topical application of the substance to the same area.

o Challenge Phase: After a rest period, a non-irritating concentration of the substance is
applied topically to a naive area of the skin.

o Evaluation: The skin is observed for signs of erythema and edema, which are scored to
determine the sensitization response.

Different protocols for the GPMT have been used for nickel compounds, yielding varying
sensitization rates.[7]

Skin Sensitization: Murine Local Lymph Node Assay
(LLNA)

The LLNA is the preferred in vivo method for identifying skin sensitizers.

e Principle: The assay measures the proliferation of lymphocytes in the draining auricular
lymph nodes following repeated topical application of the test substance to the ears of mice.

» Methodology: A solution of the test substance is applied to the dorsum of the ears for three
consecutive days. On day five, a radioactive tracer (e.g., 3H-methyl thymidine) is injected
intravenously. The draining lymph nodes are excised, and the incorporation of the tracer is
measured as an indicator of cell proliferation. A stimulation index (SI) of three or greater is
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typically considered a positive response.[8] The use of nickel salts in the LLNA has shown
that the choice of vehicle is crucial for obtaining reliable results.[5]

Safe Handling and Personal Protective Equipment
(PPE)

Due to the significant health hazards of nickel gluconate, stringent safety precautions are
necessary during handling.
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Caption: Workflow for the safe handling of nickel gluconate.

Engineering Controls

o Ventilation: All work with nickel gluconate powder should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Containment: For larger quantities, closed systems or glove boxes are recommended.

Personal Protective Equipment (PPE)

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
A face shield may be necessary for operations with a high splash potential.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with a particulate filter (e.g., N95, P100) is required.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to nickel gluconate.

Exposure Occurs

>
Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Move to fresh air.
Provide artificial respiration if not breathing.

Flush eyes with water for at least 15 minutes,
aoccasionally lifting eyelids.

Seek Immediate Medical Attention

Do NOT induce vomiting.
Give large quantities of water.

Click to download full resolution via product page

Caption: First aid response flowchart for nickel gluconate exposure.

Storage and Disposal
Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong acids.

o Store in a designated, locked cabinet or area accessible only to authorized personnel.
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Disposal

Nickel-containing waste is regulated as hazardous waste.

o Waste Characterization: All waste containing nickel gluconate must be characterized to
determine the appropriate RCRA waste code. Nickel compounds are not specifically listed
with a "P" or "U" code, but may be classified as hazardous waste if they exhibit
characteristics of toxicity (D008 for nickel).[9]

o Containerization: Collect all nickel gluconate waste (solid and liquid) in clearly labeled,
sealed containers compatible with the waste.

o Disposal Route: Dispose of hazardous waste through a licensed environmental waste
management company. Landfill disposal of nickel-containing waste is subject to specific
concentration limits under the Toxicity Characteristic Leaching Procedure (TCLP).[10][11]

Chemical Stability and Reactivity

Stability: Nickel gluconate is stable under normal laboratory conditions.

» Incompatibilities: Avoid contact with strong acids.

e Hazardous Decomposition Products: Thermal decomposition may produce toxic nickel
oxides and carbon oxides. The exact decomposition products and temperatures for nickel
gluconate are not well-documented, but studies on other nickel salts show decomposition to
nickel oxide at elevated temperatures.[12][13]

o Hydrolysis: In aqueous solutions, the speciation of nickel gluconate is pH-dependent,
forming different complex species.[7]

This guide is intended as a starting point for safe laboratory practices. Always consult the most
current Safety Data Sheet (SDS) for nickel gluconate and follow all institutional and regulatory
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gluconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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